Cas no 52528-19-5 (Lithium, (3-chloro-3-methyl-1-butynyl)-)

• Product Name: Lithium, (3-chloro-3-methyl-1-butynyl)-
• CAS No: 52528-19-5
• MF: C₅H₆ClLi
• MW: 108.495140552521
• CID: 359420
• PubChem ID: 71365602
• Update Time: 2025-04-19

Lithium, (3-chloro-3-methyl-1-butynyl)- Chemical and Physical Properties

Names and Identifiers

• Lithium, (3-chloro-3-methyl-1-butynyl)-
• lithium,3-chloro-3-methylbut-1-yne
• 52528-19-5
• Lithium 3-chloro-3-methylbut-1-yn-1-ide
• DTXSID40789004

• Inchi： 1S/C5H6Cl.Li/c1-4-5(2,3)6;/h2-3H3;/q-1;+1
• InChI Key： NLGIJXBENANGCM-UHFFFAOYSA-N
• SMILES： ClC(C#[C-])(C)C.[Li+]

Computed Properties

• Exact Mass: 107.031
• Monoisotopic Mass: 108.0318063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 87.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0